Cas no 182924-11-4 (1H-Pyrazole-4-carbonitrile, 5-amino-1-(methoxymethyl)-3-methyl-)

• Product Name: 1H-Pyrazole-4-carbonitrile, 5-amino-1-(methoxymethyl)-3-methyl-
• CAS No: 182924-11-4
• MF: C₇H₁₀N₄O
• MW: 166.180500507355
• CID: 1376435
• Update Time: 2024-08-16

1H-Pyrazole-4-carbonitrile, 5-amino-1-(methoxymethyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonitrile, 5-amino-1-(methoxymethyl)-3-methyl-

• Inchi： 1S/C7H10N4O/c1-5-6(3-8)7(9)11(10-5)4-12-2/h4,9H2,1-2H3
• InChI Key： FMCVFUMEFLMEEA-UHFFFAOYSA-N
• SMILES： N1(COC)C(N)=C(C#N)C(C)=N1

Computed Properties

• Exact Mass: 166.0856

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 342.1±42.0 °C(Predicted)
• PSA: 76.86
• pka: 0.37±0.10(Predicted)